4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(5-chloro-2-methoxyphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO4/c1-19-13-5-3-9(15)7-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: RUGWNGZRHNLWPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11ClO4
• DSSTOX Substance ID: DTXSID10691100
• Molecular Weight: 278.69 g/mol
• CAS RN: 1261943-70-7

Description

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid (4-CMPHBA) is a synthetic, halogenated phenolic acid that has been widely used as a reagent in scientific research and in laboratory experiments. It is a colorless, crystalline solid which is soluble in water and polar organic solvents. 4-CMPHBA is a versatile reagent that has been used for a variety of applications, including synthesis, biochemical and physiological studies, and drug discovery.

Scientific Research Applications

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used in a variety of scientific research applications, including organic synthesis, biochemical and physiological studies, and drug discovery. It has been used in the synthesis of a variety of compounds, including peptides, peptidomimetics, and heterocycles. It has also been used in the synthesis of fluorescent dyes and imaging agents. In addition, 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used in the study of enzyme-catalyzed reactions, drug metabolism, and the regulation of gene expression.

Mechanism of Action

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is an inhibitor of several enzymes, including cytochrome P450 enzymes, which are involved in drug metabolism and the regulation of gene expression. It has also been shown to inhibit the activity of certain kinases, which are involved in signal transduction pathways. In addition, 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been found to inhibit the activity of certain proteases, which are involved in the degradation of proteins.
Biochemical and Physiological Effects
4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of certain cytochrome P450 enzymes, kinases, and proteases. In addition, it has been found to inhibit the activity of certain transcription factors, which are involved in the regulation of gene expression. In vivo studies have shown that 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% can inhibit the growth of certain cancer cells, as well as reduce inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is a versatile reagent that has been used for a variety of laboratory experiments. It is easy to synthesize, and can be used in a variety of applications. However, it is important to note that 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is a synthetic compound and can be toxic if not used properly. It is also important to note that 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% can inhibit the activity of certain enzymes, which can lead to unexpected results in certain experiments.

Future Directions

There are a number of potential future directions for the use of 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% in scientific research and laboratory experiments. These include the use of 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% in the synthesis of novel compounds, the study of enzyme-catalyzed reactions, and the study of drug metabolism and gene expression. In addition, 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% could be used in the development of new drugs and imaging agents, as well as in the study of the biochemical and physiological effects of compounds. Finally, 4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% could be used in the development of new methods for the synthesis of compounds, as well as in the development of new techniques for the analysis of compounds.

Synthesis Methods

4-(5-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% can be synthesized by the reaction of 5-chloro-2-methoxyphenol with 3-hydroxybenzoic acid in the presence of a base such as sodium hydroxide. The reaction is carried out at a temperature of around 70°C, and the product is isolated by filtration and recrystallization.